Cas no 1212335-32-4 (4-Methyl-3-(nitromethyl)-2-(2-oxo-2-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}ethyl)cyclopentan-1-one)

• Product Name: 4-Methyl-3-(nitromethyl)-2-(2-oxo-2-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}ethyl)cyclopentan-1-one
• CAS No: 1212335-32-4
• MF: C₂₀H₂₄F₃N₃O₆S
• MW: 491.481274604797
• CID: 5967613
• PubChem ID: 45354330
• Update Time: 2024-01-16

4-Methyl-3-(nitromethyl)-2-(2-oxo-2-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}ethyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS032978066
• 4-methyl-3-(nitromethyl)-2-(2-oxo-2-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}ethyl)cyclopentan-1-one
• 4-methyl-3-(nitromethyl)-2-[2-oxo-2-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]ethyl]cyclopentan-1-one
• EN300-26602326
• Z101118500
• 1212335-32-4
• 4-Methyl-3-(nitromethyl)-2-(2-oxo-2-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}ethyl)cyclopentan-1-one

• Inchi： 1S/C20H24F3N3O6S/c1-13-9-18(27)16(17(13)12-26(29)30)11-19(28)24-5-7-25(8-6-24)33(31,32)15-4-2-3-14(10-15)20(21,22)23/h2-4,10,13,16-17H,5-9,11-12H2,1H3
• InChI Key： DRHWYVUTMJLBFU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CCN(CC1)C(CC1C(CC(C)C1C[N+](=O)[O-])=O)=O)(=O)=O

Computed Properties

• Exact Mass: 491.13379115g/mol
• Monoisotopic Mass: 491.13379115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives